Cas no 1427406-29-8 (Di-tert-butyl (oxazol-2-ylmethyl)iminodicarbonate)

Di-tert-butyl (oxazol-2-ylmethyl)iminodicarbonate is a specialized organic compound featuring a protected iminodicarbonate moiety linked to an oxazole heterocycle. This structure makes it valuable as an intermediate in synthetic organic chemistry, particularly for the construction of complex heterocyclic frameworks or peptide mimetics. The tert-butyl groups provide steric protection, enhancing stability during synthetic manipulations. Its oxazole component offers potential for further functionalization, enabling applications in medicinal chemistry and materials science. The compound’s well-defined reactivity profile and compatibility with standard protecting group strategies make it a useful reagent for controlled synthetic transformations. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or acidic/basic environments.
Di-tert-butyl (oxazol-2-ylmethyl)iminodicarbonate structure
1427406-29-8 structure
Product Name:Di-tert-butyl (oxazol-2-ylmethyl)iminodicarbonate
CAS No:1427406-29-8
MF:C14H22N2O5
MW:298.334884166718
MDL:MFCD32200688
CID:4778768
Update Time:2026-02-27

Di-tert-butyl (oxazol-2-ylmethyl)iminodicarbonate Chemical and Physical Properties

Names and Identifiers

    • Di-tert-butyl (oxazol-2-ylmethyl)iminodicarbonate
    • N-,N-diboc-Oxazol-2-yl-methylamine
    • MDL: MFCD32200688
    • Inchi: 1S/C14H22N2O5/c1-13(2,3)20-11(17)16(9-10-15-7-8-19-10)12(18)21-14(4,5)6/h7-8H,9H2,1-6H3
    • InChI Key: ITMLEELXGDZRCU-UHFFFAOYSA-N
    • SMILES: O(C(N(CC1=NC=CO1)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 356
  • XLogP3: 2.2
  • Topological Polar Surface Area: 81.9

Di-tert-butyl (oxazol-2-ylmethyl)iminodicarbonate Pricemore >>

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